Cas no 629625-28-1 (Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide)

• Product Name: Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide
• CAS No: 629625-28-1
• MF: C₇H₅Br₃F₃N
• MW: 399.828510046005
• CID: 1642647
• PubChem ID: 85890577
• Update Time: 2025-06-10

Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide
• 629625-28-1
• 3-Bromo-2-(bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide

• Inchi： 1S/C7H4Br2F3N.BrH/c8-2-6-5(9)1-4(3-13-6)7(10,11)12;/h1,3H,2H2;1H
• InChI Key： JOFDLNJZEIJIPT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN=C1CBr.Br

Computed Properties

• Exact Mass: 396.79235
• Monoisotopic Mass: 396.79242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide

Comprehensive Overview of Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide (CAS No. 629625-28-1)

Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide (CAS No. 629625-28-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This brominated pyridine derivative is characterized by its unique molecular structure, which includes a trifluoromethyl group and a bromomethyl substituent, making it a valuable intermediate in synthetic chemistry. Its hydrobromide salt form enhances its stability and solubility, facilitating its use in various applications.

The compound's CAS No. 629625-28-1 is often searched by researchers and industry professionals seeking high-purity reagents for complex synthetic pathways. Its relevance in modern chemistry is underscored by its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material innovation. Recent trends in green chemistry and sustainable synthesis have also highlighted the need for efficient and environmentally friendly methods to produce such intermediates, making this compound a subject of ongoing research.

One of the key features of Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide is its versatility in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. The presence of both bromo and trifluoromethyl groups allows for selective functionalization, enabling chemists to tailor the compound for specific applications. This adaptability has made it a popular choice in the synthesis of biologically active molecules, including potential therapeutics for challenging diseases.

In the context of agrochemical research, this compound has been explored for its potential in developing new crop protection agents. The trifluoromethyl moiety, in particular, is known to enhance the bioactivity and stability of agrochemicals, addressing the growing demand for more effective and sustainable solutions in agriculture. As global food security becomes an increasingly pressing issue, the role of advanced chemical intermediates like this one cannot be overstated.

From a technical perspective, the synthesis and handling of Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide require careful consideration of reaction conditions and purification techniques. Researchers often seek information on optimized synthetic routes and analytical methods to ensure high yields and purity. The compound's spectroscopic properties, including NMR and mass spectrometry data, are also critical for identification and quality control in laboratory settings.

The growing interest in fluorinated compounds has further elevated the importance of this pyridine derivative. Fluorine-containing molecules are renowned for their ability to modulate the physicochemical properties of pharmaceuticals and materials, leading to improved performance and stability. As such, CAS No. 629625-28-1 is frequently referenced in studies focusing on fluorine chemistry and its applications in life sciences.

In summary, Pyridine, 3-bromo-2-(bromomethyl)-5-(trifluoromethyl)-, hydrobromide (CAS No. 629625-28-1) represents a critical building block in modern chemical research. Its unique structural features and broad applicability make it a valuable asset in the development of innovative solutions across multiple industries. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in chemistry and beyond.